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Compound of Interest

Compound Name: 4-Ethoxyphenyl chloroacetate

Cat. No.: B051365 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 4-Ethoxyphenyl chloroacetate (CAS No.

119929-85-0) was not readily available. The following guidance is based on the known hazards

of structurally similar compounds, such as ethyl chloroacetate and other chloroacetate esters.

Researchers should always consult a certified safety professional and, if possible, obtain a

substance-specific SDS before handling any chemical.

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with 4-Ethoxyphenyl chloroacetate. The following

procedures are designed to ensure the safe handling, storage, and disposal of this compound,

thereby minimizing risks and ensuring experimental integrity.

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is the primary defense against

potential exposure to 4-Ethoxyphenyl chloroacetate. Based on the hazards associated with

analogous chloroacetate esters, which include toxicity upon ingestion or skin contact, and the

potential for severe skin and eye irritation, the following PPE is mandatory.[1][2][3][4][5]
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PPE Category Item
Specifications and
Rationale

Eye and Face Protection
Chemical Splash Goggles and

Face Shield

Goggles are essential to

protect against splashes.[6] A

full face shield should be worn

over the goggles, especially

when handling larger

quantities or when there is a

significant risk of splashing.[6]

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended.[6] Given the

reactivity of similar

compounds, it is crucial to

prevent any skin contact.[6]

Regularly inspect gloves for

any signs of degradation or

puncture.

Body Protection
Chemical-Resistant Laboratory

Coat or Apron

A lab coat is required to protect

skin and personal clothing

from potential spills. For larger

quantities, a chemical-resistant

apron over the lab coat is

advised.

Respiratory Protection NIOSH-Approved Respirator

Use a NIOSH-approved

respirator with an organic

vapor cartridge when handling

the compound outside of a

certified chemical fume hood,

or when dealing with spills.

Foot Protection
Closed-Toe, Chemical-

Resistant Shoes

Footwear should be made of a

material that resists chemical

penetration and provides

protection from spills and

falling objects.
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Operational and Disposal Plans
Pre-Handling Checklist and Area Preparation

Verify Equipment: Ensure a certified chemical fume hood, safety shower, and eyewash

station are readily accessible and in good working order.

Gather Materials: Assemble all necessary PPE, spill containment materials (such as

absorbent pads and sand), and waste disposal containers before commencing work.

Review Procedures: Go over the entire experimental protocol and this safety guide to ensure

a complete understanding of all steps and potential hazards.

Step-by-Step Handling Protocol
Donning PPE: Put on all required personal protective equipment as specified in the table

above.

Chemical Handling:

Conduct all manipulations of 4-Ethoxyphenyl chloroacetate within a certified chemical

fume hood to minimize inhalation exposure.

Use compatible labware (e.g., glass, PTFE) to avoid reactions with the container.

When transferring the chemical, use a funnel and work over a spill tray to contain any

potential drips or spills.

Keep the container tightly closed when not in use.[3]

Post-Handling:

Wipe down the work area in the fume hood with an appropriate decontaminating solution.

Carefully remove and dispose of gloves in the designated solid waste container.

Wash hands and arms thoroughly with soap and water after completing the work.

Spill and Emergency Procedures
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Small Spills (in fume hood):

Absorb the spill with an inert material like vermiculite, dry sand, or earth.

Collect the absorbed material into a designated hazardous waste container.

Clean the spill area with a suitable solvent, followed by soap and water.

Large Spills (outside fume hood):

Evacuate the immediate area and alert others.

If safe to do so, increase ventilation to the area.

Contact the institution's environmental health and safety (EHS) department immediately.

Personnel Exposure:

Skin Contact: Immediately flush the affected area with copious amounts of water for at

least 15 minutes and remove contaminated clothing.[7] Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids.[7] Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.[7]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[7]

Disposal Plan
Proper disposal of 4-Ethoxyphenyl chloroacetate and its contaminated materials is critical to

prevent environmental contamination and ensure regulatory compliance.
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Waste Type Container Disposal Procedure

Unused/Excess 4-

Ethoxyphenyl chloroacetate

Original or clearly labeled,

compatible, sealed container

Dispose of as hazardous

chemical waste through your

institution's EHS-approved

waste management program.

[8]

Contaminated Solid Waste

(gloves, absorbent pads, etc.)

Labeled, sealed, and puncture-

resistant container

Collect in a designated

container for hazardous solid

waste and dispose of through

the institutional EHS program.

Contaminated Liquid Waste

(solvents, reaction mixtures)

Labeled, sealed, and

compatible solvent waste

container

Collect in a designated

hazardous liquid waste

container. Do not mix with

incompatible waste streams.[9]

Dispose of through the

institutional EHS program.

Empty Containers Original container

Triple rinse the container with

a suitable solvent. The rinsate

should be collected as

hazardous liquid waste. After

rinsing, the container can be

disposed of according to

institutional guidelines, which

may allow for disposal as

regular solid waste.

Visual Workflow for Handling 4-Ethoxyphenyl
Chloroacetate
The following diagram illustrates the standard workflow for the safe handling of 4-
Ethoxyphenyl chloroacetate, from preparation to disposal.
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Caption: A flowchart illustrating the key steps for the safe handling of 4-Ethoxyphenyl
chloroacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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